Cas no 1359869-34-3 ((2S)-2-[(methoxycarbonyl)amino]-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid)

• Product Name: (2S)-2-[(methoxycarbonyl)amino]-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• CAS No: 1359869-34-3
• MF: C₁₀H₁₂F₃NO₄
• MW: 267.20
• MDL: MFCD31705901
• CID: 5291300
• Update Time: 2026-03-10

(2S)-2-[(methoxycarbonyl)amino]-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[(methoxycarbonyl)amino]-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• MDL： MFCD31705901
• Inchi： 1S/C10H12F3NO4/c1-18-7(17)14-5(6(15)16)8-2-9(3-8,4-8)10(11,12)13/h5H,2-4H2,1H3,(H,14,17)(H,15,16)/t5-,8?,9?/m1/s1
• InChI Key： XZNSODXWWKJGPJ-RORPDPNFSA-N
• SMILES： C(O)(=O)[C@@H](NC(OC)=O)C12CC(C(F)(F)F)(C1)C2

Additional information on (2S)-2-[(methoxycarbonyl)amino]-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

Comprehensive Overview of (2S)-2-[(methoxycarbonyl)amino]-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No. 1359869-34-3)

The compound (2S)-2-[(methoxycarbonyl)amino]-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid (CAS No. 1359869-34-3) is a highly specialized small molecule with significant potential in pharmaceutical research and drug development. Its unique bicyclo[1.1.1]pentane core structure, combined with a trifluoromethyl group and methoxycarbonylamino functionality, makes it a valuable scaffold for designing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

One of the most notable features of CAS No. 1359869-34-3 is its stereospecific (2S)-configuration, which plays a critical role in its biological activity. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a promising candidate for oral drug formulations. Recent studies have highlighted its potential as a protease inhibitor or enzyme modulator, particularly in targeting inflammatory pathways. This aligns with the growing demand for novel anti-inflammatory agents in the pharmaceutical industry.

From a synthetic chemistry perspective, the bicyclo[1.1.1]pentane moiety in (2S)-2-[(methoxycarbonyl)amino]-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid offers a rigid, three-dimensional structure that can improve target binding affinity. This characteristic is particularly valuable in fragment-based drug discovery, a hot topic in modern medicinal chemistry. The compound's carboxylic acid functionality also allows for further derivatization, enabling the development of prodrugs or bioconjugates for enhanced delivery.

In the context of drug discovery, CAS No. 1359869-34-3 has garnered attention for its potential role in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB) due to its optimized physicochemical properties makes it a compelling subject for neuroscience research. Additionally, the trifluoromethyl group contributes to its electron-withdrawing effects, which can influence receptor interactions and pharmacokinetics.

The green chemistry community has also shown interest in (2S)-2-[(methoxycarbonyl)amino]-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid, as researchers explore sustainable synthesis routes for this compound. With the pharmaceutical industry's focus on environmentally friendly processes, optimizing the production of CAS No. 1359869-34-3 with minimal waste and energy consumption is a priority. This aligns with broader ESG (Environmental, Social, and Governance) goals in the chemical sector.

Analytical characterization of CAS No. 1359869-34-3 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its stereochemical purity and molecular structure, which are critical for quality control in pharmaceutical applications. The compound's stability under various conditions is another area of active investigation, particularly for formulation development.

Looking ahead, (2S)-2-[(methoxycarbonyl)amino]-2-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid represents a promising avenue for innovative therapeutics. Its combination of structural novelty and bioactive potential positions it as a key player in the next generation of small-molecule drugs. As research progresses, this compound may unlock new opportunities in personalized medicine and targeted therapy, addressing unmet medical needs in diverse therapeutic areas.